(4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone

• IUPAC Name: (4-ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C11H18N4O/c1-3-14-4-6-15(7-5-14)11(16)10-8-12-13(2)9-10/h8-9H,3-7H2,1-2H3
• InChI Key: QIQHUOORHFBVHN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CN(N=C2)C
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

(4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone, also known as EPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPPM is a heterocyclic compound that contains both a piperazine and a pyrazole ring, making it a unique and versatile molecule. In

Mechanism of Action

The mechanism of action of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to interact with the GABA-A receptor, which is involved in the regulation of neurotransmitter signaling in the brain.
Biochemical and Physiological Effects:
(4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has been shown to have a variety of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of prostaglandins and other inflammatory mediators. (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has also been shown to have anti-cancer activity by inducing apoptosis in cancer cells. Additionally, (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid beta peptides, which are believed to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone is its versatility and wide range of biological activities. It has been shown to exhibit activity against a variety of targets, making it a potentially useful therapeutic agent for a range of diseases. However, one limitation of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone is its relatively complex synthesis method, which requires specialized knowledge and equipment.

Future Directions

There are many potential future directions for research involving (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone. One area of interest is the development of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone analogs with improved pharmacological properties. Another area of interest is the investigation of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone's potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully elucidate the mechanism of action of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone and to better understand its potential applications in drug discovery and development.
In conclusion, (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone is a unique and versatile molecule with a wide range of potential applications in drug discovery and development. Its synthesis method is complex, but its versatility and range of biological activities make it a potentially useful therapeutic agent for a variety of diseases. Further research is needed to fully understand the mechanism of action of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone and to explore its potential as a therapeutic agent for neurological disorders.

Synthesis Methods

The synthesis of (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone involves a series of chemical reactions that require specialized knowledge and equipment. One common method for synthesizing (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone involves the reaction of 4-methyl-1H-pyrazole-3-carboxylic acid with ethyl chloroformate to form 4-methyl-1-(ethoxycarbonyl)pyrazol-3-carboxylic acid ethyl ester. This intermediate is then reacted with 1-ethylpiperazine to form (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone.

Scientific Research Applications

(4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. (4-Ethylpiperazin-1-yl)-(1-methylpyrazol-4-yl)methanone has also been studied for its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.